Cas no 681157-61-9 (N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide)
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4H-chromeno[4,3-d]thiazol-2-yl)-2,4-dimethoxybenzamide
- Benzamide, N-4H-[1]benzopyrano[4,3-d]thiazol-2-yl-2,4-dimethoxy-
- N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
- AKOS024581132
- N-(4H-chromeno[4,3-d][1,3]thiazol-2-yl)-2,4-dimethoxybenzamide
- Oprea1_462444
- F0536-0227
- ZINC04224000
- 681157-61-9
-
- Inchi: 1S/C19H16N2O4S/c1-23-11-7-8-13(15(9-11)24-2)18(22)21-19-20-17-12-5-3-4-6-14(12)25-10-16(17)26-19/h3-9H,10H2,1-2H3,(H,20,21,22)
- InChI Key: QAZGJIBPEWSDMM-UHFFFAOYSA-N
- SMILES: C(NC1=NC2C3=CC=CC=C3OCC=2S1)(=O)C1=CC=C(OC)C=C1OC
Computed Properties
- Exact Mass: 368.08307817g/mol
- Monoisotopic Mass: 368.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 97.9Ų
Experimental Properties
- Density: 1.381±0.06 g/cm3(Predicted)
- pka: 7.46±0.20(Predicted)
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0536-0227-2μmol |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-5μmol |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-10μmol |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-20μmol |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-1mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-2mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-3mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-4mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-5mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0536-0227-10mg |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide |
681157-61-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide
Research Brief on N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide (CAS: 681157-61-9)
Recent studies on N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide (CAS: 681157-61-9) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique chromeno-thiazole scaffold, has garnered attention for its promising biological activities, particularly in the modulation of key cellular pathways involved in inflammation and oncology. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications for future drug development.
The synthesis and structural elucidation of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide have been detailed in recent publications, emphasizing its robust chemical stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity. These foundational studies are critical for ensuring the reproducibility of subsequent pharmacological evaluations.
In vitro and in vivo studies have demonstrated the compound's efficacy as a potent inhibitor of specific kinase targets, such as PI3K and mTOR, which are implicated in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide exhibited significant anti-proliferative effects against breast cancer cell lines (IC50 values in the nanomolar range). Mechanistic insights revealed that the compound induces apoptosis via caspase-3 activation and suppresses angiogenesis by downregulating VEGF expression.
Beyond oncology, preliminary data suggest potential applications in inflammatory diseases. A recent preprint on bioRxiv highlighted the compound's ability to attenuate NF-κB signaling, thereby reducing pro-inflammatory cytokine production in macrophage models. These findings position N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide as a versatile scaffold for developing multi-targeted therapeutics.
Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile. Current research is focused on structural modifications to enhance solubility and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this molecule into preclinical trials, with particular emphasis on formulation strategies and toxicology assessments.
In conclusion, N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide represents a promising candidate for further development in both anticancer and anti-inflammatory therapies. Its dual mechanism of action and synthetic tractability make it a valuable addition to the medicinal chemist's toolkit. Future studies should prioritize translational research to bridge the gap between bench discoveries and clinical applications.
681157-61-9 (N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2,4-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)